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Compound of Interest

Compound Name: Cloethocarb

CAS No.: 51487-69-5

Cat. No.: B1669195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Cloethocarb, a

highly toxic carbamate insecticide. Adherence to these procedures is essential for ensuring

personal safety and environmental protection in a laboratory setting. Cloethocarb is classified

as acutely toxic and is a known cholinesterase inhibitor, necessitating stringent safety

protocols.[1][2]

Immediate Safety and Hazard Information
Cloethocarb is fatal if swallowed and poses a significant health risk through inhalation or skin

contact.[1][3] As a cholinesterase inhibitor, it can lead to a range of symptoms from excessive

salivation and eye-watering to more severe effects like headache, nausea, vomiting, and in

serious cases, respiratory distress and neurological damage.[1] All personnel handling

Cloethocarb must be thoroughly familiar with its hazards and the emergency procedures

outlined in this document.
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While a comprehensive Safety Data Sheet (SDS) with specific quantitative exposure limits for

the obsolete pesticide Cloethocarb is not readily available, the following table summarizes its

known hazard classifications.

Hazard Classification Description GHS Pictogram

Acute Oral Toxicity H300: Fatal if swallowed ☠️

Cholinesterase Inhibitor

Carbamates form unstable

complexes with

cholinesterases, leading to

neurotoxic effects.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

Cloethocarb to prevent dermal, ocular, and respiratory exposure.
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PPE Component Specifications and Protocol

Hand Protection

Double Gloving Required.- Inner Glove: Nitrile

examination gloves.- Outer Glove: Elbow-length,

chemical-resistant gloves (e.g., neoprene or

butyl rubber). - Protocol: Inspect gloves for any

signs of degradation or puncture before each

use. Wash the outer gloves before removal.

Dispose of outer gloves as hazardous waste

after each handling session or immediately if

contamination is suspected.

Body Protection

- Chemical-resistant suit or coveralls: To be

worn over regular work clothes. - Chemical-

resistant apron: Required when mixing or

pouring solutions to protect against splashes.

Eye and Face Protection

- Chemical splash goggles: Must be worn at all

times. - Face shield: To be worn over goggles

during procedures with a high risk of splashing

or aerosol generation.

Respiratory Protection

- NIOSH-approved respirator: A full-facepiece

respirator with cartridges appropriate for organic

vapors and particulates is recommended,

especially when handling the powdered form or

creating solutions. A user seal check must be

performed before each use.

Foot Protection

- Chemical-resistant boots: Pant legs should be

worn outside the boots to prevent chemicals

from entering.

Experimental Protocols: Safe Handling and Disposal
Step-by-Step Handling Protocol

Preparation:
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Designate a specific area for handling Cloethocarb, preferably within a certified chemical

fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary materials and equipment before handling the compound.

Don all required personal protective equipment as specified above.

Weighing and Solution Preparation:

Handle solid Cloethocarb in a manner that minimizes dust generation.

Use a dedicated set of utensils (spatulas, weighing paper) for Cloethocarb.

When preparing solutions, add Cloethocarb to the solvent slowly to avoid splashing.

During the Experiment:

Keep all containers with Cloethocarb tightly sealed when not in use.

Avoid working alone.

Be mindful of hand-to-mouth and hand-to-eye contact. Do not eat, drink, or smoke in the

laboratory.

Post-Experiment:

Decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE as hazardous waste.

Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan
The disposal of Cloethocarb and any contaminated materials must be handled as hazardous

waste in accordance with local, state, and federal regulations.
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Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with Cloethocarb (e.g., pipette tips,

gloves, weighing paper, contaminated coveralls) in a dedicated, clearly labeled hazardous

waste container with a secure lid.

Liquid Waste: Collect all liquid waste containing Cloethocarb in a separate, leak-proof,

and clearly labeled hazardous waste container. Store in secondary containment.

Sharps Waste: Any sharps contaminated with Cloethocarb must be disposed of in a

puncture-resistant sharps container designated for hazardous chemical waste.

Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Cloethocarb," and the associated hazards (e.g., "Acutely Toxic").

Storage and Disposal:

Store hazardous waste in a designated, secure area away from incompatible materials.

Do not dispose of Cloethocarb waste down the drain or in regular trash.

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Cloethocarb.
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Emergency Scenario Immediate Action Protocol

Skin Contact

- Immediately flush the affected area with

copious amounts of water for at least 15-20

minutes. - Remove contaminated clothing while

under a safety shower. - Seek immediate

medical attention.

Eye Contact

- Immediately flush the eyes with a gentle

stream of clean water for at least 15 minutes,

holding the eyelids open. - Seek immediate

medical attention.

Inhalation

- Move the affected person to fresh air

immediately. - If breathing is difficult, administer

oxygen. If breathing has stopped, begin rescue

breathing if trained to do so. - Seek immediate

medical attention.

Ingestion

- Do not induce vomiting.- Rinse the mouth with

water. - Seek immediate medical attention.

Provide the medical team with the name of the

chemical.

Spill

- Small Spill: Alert others in the area. Wearing

appropriate PPE, cover the spill with an

absorbent material. Gently clean the area from

the outside in. Place all cleanup materials in the

solid hazardous waste container. - Large Spill:

Evacuate the area immediately. Alert your

laboratory supervisor and EHS department.

Medical Treatment Note: Cloethocarb is a cholinesterase inhibitor. In serious cases of

exposure, atropine and/or pralidoxime may be administered by medical professionals.

Visualized Workflow for Safe Handling of
Cloethocarb
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Cleanup & Disposal Phase Emergency Protocol
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Caption: Workflow for the safe handling of Cloethocarb, from preparation to disposal and

emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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